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An In-depth Technical Guide to 9-Bromophenanthrene (CAS 573-17-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract
9-Bromophenanthrene is a halogenated polycyclic aromatic hydrocarbon (PAH) that serves

as a pivotal intermediate in organic synthesis.[1][2] Its structure, featuring a reactive bromine

atom on the phenanthrene core, makes it a valuable building block for creating complex

molecular architectures.[3][4] This guide provides a comprehensive overview of 9-
Bromophenanthrene, including its physicochemical properties, spectroscopic data, detailed

synthesis protocols, and key applications in cross-coupling reactions. Furthermore, it explores

its utility as a scaffold in the development of advanced materials and its potential relevance in

medicinal chemistry and drug discovery.[5][6]

Physicochemical Properties
9-Bromophenanthrene typically appears as a light yellow or white to off-white crystalline solid

at room temperature.[1][4] It is sparingly soluble in water but demonstrates good solubility in a

range of organic solvents, including chloroform, toluene, ethanol, and dichloromethane.[3][7][8]
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Property Value References

CAS Number 573-17-1 [9]

Molecular Formula C₁₄H₉Br [2][9]

Molecular Weight 257.13 g/mol [5][9]

Appearance
Light yellow or white to off-

white powder/solid
[1][7]

Melting Point 60-66 °C [3][5][9]

Boiling Point 180-190 °C at 2 mmHg [5][9]

Solubility

Soluble in chloroform, toluene,

ethanol, acetone, benzene,

dichloromethane. Sparingly

soluble in water.

[1][3][7][8][10]

Flash Point > 110 °C [10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 9-
Bromophenanthrene. The following data has been reported in the literature.
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Spectroscopy Data References

¹H NMR (400 MHz, CDCl₃)

δ (ppm): 8.68-8.71 (m, 1H),

8.66 (d, J = 8.0 Hz, 1H), 8.36-

8.39 (m, 1H), 8.12 (s, 1H), 7.81

(dd, J = 0.8, 7.6 Hz, 1H), 7.65-

7.73 (m, 3H), 7.61 (dt, J = 1.2,

6.8 Hz, 1H)

[11]

¹³C NMR (100 MHz, CDCl₃)

δ (ppm): 132.2, 131.3, 130.5,

130.4, 129.8, 128.1, 127.8,

127.5, 127.4, 127.2, 127.1,

122.8, 122.7, 121.7

[11]

Infrared (IR)
Spectra available via FTIR

(Melt) and ATR-IR.
[12]

Synthesis and Experimental Protocols
The most common and well-documented method for synthesizing 9-Bromophenanthrene is

through the direct electrophilic bromination of phenanthrene.[1][13]

Experimental Protocol: Synthesis of 9-
Bromophenanthrene
This protocol is adapted from the procedure published in Organic Syntheses.[13]

Materials:

Pure Phenanthrene (1 mole)

Dry Carbon Tetrachloride (1 L)

Bromine (1 mole)

Procedure:
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Dissolve 1 mole of pure phenanthrene in 1 L of dry carbon tetrachloride in a 5-L three-

necked flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel.

[13]

Heat the mixture to a gentle reflux with stirring.[13]

Add 1 mole of bromine from the dropping funnel over approximately 3 hours. Hydrogen

bromide gas will evolve during this process.[13]

After the addition is complete, continue stirring at reflux for an additional 2 hours to ensure

the reaction goes to completion and to expel most of the remaining hydrogen bromide.[13]

Transfer the reaction mixture to a Claisen flask and remove the carbon tetrachloride solvent

by distillation under reduced pressure (10–30 mm).[13]

Equip the flask for vacuum distillation with a fine capillary inlet tube. Distill the crude 9-
Bromophenanthrene, collecting the fraction that boils at 177–190°C/2 mm.[13] The yield is

typically 90-94%.[1]

For higher purity, the product can be recrystallized from ethanol (approximately 10 mL per

gram).[13]
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Workflow for the Synthesis of 9-Bromophenanthrene.

Key Reactions and Applications
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9-Bromophenanthrene is a versatile reagent primarily used as a synthetic intermediate.[1][8]

The carbon-bromine bond is readily functionalized, particularly in metal-catalyzed cross-

coupling reactions.[1]

Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, used to form

carbon-carbon bonds.[14][15] 9-Bromophenanthrene is an excellent substrate for this

reaction, allowing for the introduction of a wide range of aryl and vinyl groups at the 9-position.

[16] This reaction is critical for building the complex polycyclic aromatic systems used in

materials science and drug discovery.[5][14]
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Simplified Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling.

General Protocol: Suzuki-Miyaura Coupling with 9-
Bromophenanthrene
Materials:
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9-Bromophenanthrene (1 equivalent)

Arylboronic acid (1.1-1.5 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, Na₂CO₃, 2-3 equivalents)

Solvent (e.g., Toluene, Dioxane, DMF, often with water)

Procedure:

To a reaction flask, add 9-Bromophenanthrene, the arylboronic acid, the palladium catalyst,

and the base.

Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.[14]

Add the degassed solvent(s).

Heat the reaction mixture (typically 80-110 °C) and stir for the required time (e.g., 12-24

hours), monitoring progress by TLC or LC-MS.[14]

Upon completion, cool the mixture to room temperature.

Perform an aqueous workup: add water and extract the product with an organic solvent (e.g.,

ethyl acetate).[14]

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.[14]

Purify the crude product by column chromatography on silica gel.[14]

Other Applications
Synthesis of 9-Cyanophenanthrene: 9-Bromophenanthrene can be converted to 9-

cyanophenanthrene by heating with cuprous cyanide at high temperatures.[7][17] The

resulting nitrile can be hydrolyzed to phenanthrene-9-carboxylic acid.[7]
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Materials Science: It is used in the synthesis of organic semiconductors, OLEDs, and

fluorescent probes due to its electronic and photophysical properties.[3][5]

Polymer Chemistry: It serves as a building block for advanced polymers with tailored

properties.[5]

Relevance in Drug Discovery and Development
While 9-Bromophenanthrene itself is not known for direct biological activity, its role as a

synthetic scaffold is of high interest to drug development professionals.[1][5] The phenanthrene

core is present in numerous biologically active natural products. By using cross-coupling

reactions, the 9-Bromophenanthrene scaffold can be elaborated into a diverse library of

derivatives for biological screening.

Derivatives of related brominated aromatic compounds, such as bromophenols, have shown a

range of biological activities, including the inhibition of cholinesterase enzymes (implicated in

Alzheimer's disease) and antimicrobial effects.[6][18][19] This suggests that novel

phenanthrene-based compounds derived from 9-Bromophenanthrene could be promising

candidates for new therapeutic agents.[5]
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Role of 9-Bromophenanthrene in a Drug Discovery Workflow.

Safety and Handling
As a halogenated polycyclic aromatic hydrocarbon, 9-Bromophenanthrene must be handled

with caution.[1] Appropriate personal protective equipment (PPE) should be used at all times in

a well-ventilated area or fume hood.[1][20]
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Hazard Information Details References

GHS Hazard Statements

May cause skin irritation

(H315), serious eye irritation

(H319), and respiratory

irritation.

[3][12]

Toxicity

Considered moderately toxic.

As a PAH derivative, it may

have mutagenic or

carcinogenic potential.

[1]

Personal Protective Equipment

(PPE)

Safety glasses/eyeshields,

chemical-resistant gloves, N95

dust mask (US) or equivalent

respirator.

[9]

Storage

Store in a tightly sealed

container in a cool, dry, well-

ventilated area. Protect from

light and moisture.

[1]

Incompatibilities Strong oxidizing agents. [1]

Conclusion
9-Bromophenanthrene (CAS 573-17-1) is a compound of significant utility in research and

development. Its well-defined chemical properties and reactivity make it an indispensable

building block for organic chemists. For material scientists, it provides a gateway to novel

fluorescent and semiconducting materials. For professionals in drug discovery, it represents a

versatile scaffold, enabling the synthesis of diverse molecular libraries in the quest for new

therapeutic agents. Proper handling and adherence to safety protocols are essential when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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